Cas no 2228706-24-7 (2-(2-ethylphenyl)ethanimidamide)

2-(2-Ethylphenyl)ethanimidamide is a specialized organic compound featuring an ethanimidamide functional group attached to a 2-ethylphenyl moiety. This structure lends the molecule utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. Its ethylphenyl substitution enhances lipophilicity, potentially improving membrane permeability in drug design applications. The ethanimidamide group offers reactivity for further functionalization, enabling diverse derivatization pathways. The compound's stability under standard storage conditions and well-defined purity profile make it a reliable building block for medicinal chemistry. Its molecular weight and solubility characteristics allow for straightforward handling in organic synthesis workflows.
2-(2-ethylphenyl)ethanimidamide structure
2228706-24-7 structure
Product Name:2-(2-ethylphenyl)ethanimidamide
CAS No:2228706-24-7
MF:C10H14N2
MW:162.231562137604
CID:6488807
PubChem ID:67297814
Update Time:2025-11-05

2-(2-ethylphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-ethylphenyl)ethanimidamide
    • 2228706-24-7
    • EN300-1809508
    • SCHEMBL2154277
    • Inchi: 1S/C10H14N2/c1-2-8-5-3-4-6-9(8)7-10(11)12/h3-6H,2,7H2,1H3,(H3,11,12)
    • InChI Key: RWZFZFYHPSJSRU-UHFFFAOYSA-N
    • SMILES: NC(CC1C=CC=CC=1CC)=N

Computed Properties

  • Exact Mass: 162.115698455g/mol
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.9Ų

2-(2-ethylphenyl)ethanimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1809508-0.05g
2-(2-ethylphenyl)ethanimidamide
2228706-24-7
0.05g
$647.0 2023-09-19
Enamine
EN300-1809508-0.1g
2-(2-ethylphenyl)ethanimidamide
2228706-24-7
0.1g
$678.0 2023-09-19
Enamine
EN300-1809508-0.25g
2-(2-ethylphenyl)ethanimidamide
2228706-24-7
0.25g
$708.0 2023-09-19
Enamine
EN300-1809508-0.5g
2-(2-ethylphenyl)ethanimidamide
2228706-24-7
0.5g
$739.0 2023-09-19
Enamine
EN300-1809508-1.0g
2-(2-ethylphenyl)ethanimidamide
2228706-24-7
1g
$986.0 2023-06-02
Enamine
EN300-1809508-2.5g
2-(2-ethylphenyl)ethanimidamide
2228706-24-7
2.5g
$1509.0 2023-09-19
Enamine
EN300-1809508-5.0g
2-(2-ethylphenyl)ethanimidamide
2228706-24-7
5g
$2858.0 2023-06-02
Enamine
EN300-1809508-10.0g
2-(2-ethylphenyl)ethanimidamide
2228706-24-7
10g
$4236.0 2023-06-02
Enamine
EN300-1809508-1g
2-(2-ethylphenyl)ethanimidamide
2228706-24-7
1g
$770.0 2023-09-19
Enamine
EN300-1809508-5g
2-(2-ethylphenyl)ethanimidamide
2228706-24-7
5g
$2235.0 2023-09-19

Additional information on 2-(2-ethylphenyl)ethanimidamide

Research Brief on 2-(2-ethylphenyl)ethanimidamide (CAS: 2228706-24-7): Recent Advances and Applications in Chemical Biology and Medicine

2-(2-ethylphenyl)ethanimidamide (CAS: 2228706-24-7) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthesis methods, and therapeutic potential, positioning it as a promising candidate for further investigation. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanisms of action, biological activities, and potential clinical applications.

The compound 2-(2-ethylphenyl)ethanimidamide belongs to the class of amidine derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as elucidating its molecular interactions with biological targets. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and confirm its stability under various conditions.

One of the key areas of interest is the compound's potential as an inhibitor of specific enzymes or receptors involved in disease pathways. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain protein targets, suggesting its utility in treating conditions such as inflammatory diseases or metabolic disorders. Additionally, computational modeling and docking studies have provided valuable insights into the binding affinity and selectivity of 2-(2-ethylphenyl)ethanimidamide, further supporting its development as a therapeutic agent.

Recent publications have also highlighted the compound's role in combinatorial chemistry and high-throughput screening campaigns. Its structural features make it a versatile scaffold for the design of novel analogs with enhanced pharmacological profiles. Researchers have reported successful modifications to the core structure, leading to derivatives with improved solubility, bioavailability, and target specificity. These advancements underscore the compound's potential as a lead molecule in drug discovery programs.

In conclusion, 2-(2-ethylphenyl)ethanimidamide (CAS: 2228706-24-7) represents a promising area of research in chemical biology and medicinal chemistry. Its unique properties and diverse applications warrant further investigation, particularly in the context of targeted therapy and personalized medicine. Future studies should focus on in vivo validation of its efficacy and safety, as well as exploring its potential in combination therapies. This research brief serves as a foundation for ongoing and future work aimed at harnessing the full therapeutic potential of this compound.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.